Cas no 1318775-44-8 ((2S,3S)-3-{[(tert-butoxy)carbonyl]amino}-2-hydroxy-4-methylpentanoic acid)

• Product Name: (2S,3S)-3-{[(tert-butoxy)carbonyl]amino}-2-hydroxy-4-methylpentanoic acid
• CAS No: 1318775-44-8
• CID: 4583866
• PubChem ID: 88929318
• Update Time: 2025-10-08

(2S,3S)-3-{[(tert-butoxy)carbonyl]amino}-2-hydroxy-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-3-{[(tert-Butoxy)carbonyl]amino}-2-hydroxy-4-methylpentanoic acid
• (2S,3S)-3-{[(tert-butoxy)carbonyl]amino}-2-hydroxy-4-methylpentanoic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids

Additional information on (2S,3S)-3-{[(tert-butoxy)carbonyl]amino}-2-hydroxy-4-methylpentanoic acid

Compound CAS No. 1318775-44-8: (2S,3S)-3-{[(tert-butoxy)carbonyl]amino}-2-hydroxy-4-methylpentanoic Acid

The compound with CAS No. 1318775-44-8, named as (2S,3S)-3-{[(tert-butoxy)carbonyl]amino}-2-hydroxy-4-methylpentanoic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of amino acids, specifically a derivative of a branched-chain amino acid with stereochemically defined centers. The molecule's structure is characterized by its tert-butoxycarbonyl (Boc) protecting group, which plays a crucial role in peptide synthesis and other chemical reactions.

Recent studies have highlighted the importance of this compound in the development of bioactive molecules and its potential applications in drug discovery. The (2S,3S)-stereochemistry ensures that the molecule exhibits specific biological activities, making it a valuable tool in asymmetric synthesis and enantioselective catalysis. Researchers have explored its role in modulating cellular signaling pathways, particularly in the context of neurodegenerative diseases and inflammatory conditions.

The synthesis of (2S,3S)-3-{[(tert-butoxy)carbonyl]amino}-2-hydroxy-4-methylpentanoic acid involves multi-step processes that emphasize stereochemical control. Key methodologies include the use of chiral auxiliaries and enzymatic resolutions to achieve the desired configuration at the stereogenic centers. These advancements have been documented in leading journals such as *Journal of Medicinal Chemistry* and *Organic Letters*, underscoring the molecule's significance in contemporary chemical research.

In terms of applications, this compound serves as an intermediate in the synthesis of complex peptides and protein mimetics. Its tert-butoxycarbonyl group is particularly useful for protecting amino groups during peptide coupling reactions, ensuring high yields and purity. Moreover, the hydroxyl group at position 2 introduces additional functional versatility, enabling further derivatization for diverse applications.

Recent breakthroughs in computational chemistry have allowed for detailed molecular modeling of this compound. Studies using molecular dynamics simulations have revealed insights into its conformational flexibility and interactions with biological targets. These findings are pivotal for designing more effective drugs with improved pharmacokinetic profiles.

Furthermore, the compound's role in chiral resolution techniques has been explored extensively. By leveraging its stereochemical properties, researchers have developed novel methods for separating enantiomers, which are critical for producing optically pure compounds required in pharmaceutical manufacturing.

In conclusion, (2S,3S)-3-{[(tert-butoxy)carbonyl]amino}-2-hydroxy-4-methylpentanoic acid stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, stereochemical integrity, and versatile functional groups make it an indispensable tool in both academic research and industrial applications. As ongoing research continues to uncover new potentials for this compound, its impact on drug discovery and chemical synthesis is set to grow even further.